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PRT-060318 handling inert atmosphere

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PRT-060318
Cat. No.: S548131

Storage & Handling Information

The table below summarizes the key handling information for PRT-060318 found in the search results:

Property Specification | Recommendation
Recommended Storage Refrigerator, under inert atmosphere [1]

Storage Temp. -20°C or -80°C for stock solutions (long-term) [2] [3]
Form Solid [1]

Solubility Soluble in DMSO and Water [2] [4]

Reconstructing a Standard Handling Protocol

While a detailed inert atmosphere workflow is not provided, you can construct a reliable procedure based on
the stated storage condition and standard laboratory practices for air-sensitive compounds. The following

diagram outlines a general workflow for handling and preparing PRT-060318 solutions.
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Start: Retrieve PRT-060318
(from -20°C refrigerator)

'

Equilibrate vial to room temperature
inside sealed container with desiccant

:

Transfer to glove box
(maintained under inert gas like N2 or Ar)

:

Weigh powder in glove box

:

Add solvent (e.g., DMSO or Water)
inside glove box to make stock solution

'

Dispense into single-use aliquots
inside glove box

'

Store aliquots at recommended temperature
(-20°C or -80°C)

'

Thaw and use as needed
For brief use, keep on ice

Click to download full resolution via product page

Frequently Asked Questions
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e Why is an inert atmosphere necessary for PRT-060318? While the exact chemical instability is not
specified in the search results, storing solids and solutions under an inert atmosphere (like nitrogen or
argon) is a standard practice to protect compounds from degradation by moisture and oxygen in the air,

thereby extending their shelf life and ensuring experimental consistency.

e What is a safe and common solvent for preparing a stock solution? According to multiple supplier
specifications, PRT-060318 is soluble in DMSO and water [2] [4]. A common practice is to prepare a
concentrated stock solution in DMSO (e.g., 10-100 mM) before diluting it into aqueous buffers for

experiments.

e How should I store PRT-060318 stock solutions? It is recommended to prepare stock solutions and
aliquot them into single-use vials to avoid repeated freeze-thaw cycles [2]. These aliquots should be
stored at -20°C for short-term use (about one year) or at -80°C for longer-term storage (up to two

years) [2] [3].

Important Troubleshooting Notes

¢ Inert Atmosphere Practice: The core of the inert atmosphere handling occurs during the weighing
and initial solution preparation stages. Once the compound is in a sealed vial as a solution, the risk of
degradation is reduced.

¢ Solution Stability: If a solution changes color or precipitates upon storage, it may indicate
degradation and the solution should not be used.

e Manufacturer's Instructions: Always refer to the specific Certificate of Analysis (CoA) or data sheet
provided with your batch of PRT-060318, as protocols can vary between suppliers and compound
lots. For detailed protocols, it is best to contact the manufacturer of your specific batch
directly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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2. PRT-060318 (PRT318) | Syk Inhibitor | MedChemExpress [medchemexpress.com]
3. - PRT 3HCI | inhibitor of the Syk tyrosine kinase | CAS N/A | Buy... 060318 [invivochem.com]
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[Online PDF]. Available at: [https://www.smolecule.com/products/b548131#prt-060318-handling-inert-

atmosphere]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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